Cas no 28272-05-1 (2-Propenoic acid,2-[[4-(acetylamino)benzoyl]amino]-3-[4-(diethylamino)phenyl]-, hydrazide)

2-Propenoic acid,2-[[4-(acetylamino)benzoyl]amino]-3-[4-(diethylamino)phenyl]-, hydrazide structure
28272-05-1 structure
Product Name:2-Propenoic acid,2-[[4-(acetylamino)benzoyl]amino]-3-[4-(diethylamino)phenyl]-, hydrazide
CAS No:28272-05-1
MF:C22H27N5O3
MW:409.481484651566
CID:254654
PubChem ID:6444897
Update Time:2025-04-19

2-Propenoic acid,2-[[4-(acetylamino)benzoyl]amino]-3-[4-(diethylamino)phenyl]-, hydrazide Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid,2-[[4-(acetylamino)benzoyl]amino]-3-[4-(diethylamino)phenyl]-, hydrazide
    • alpha-(p-Acetamidobenzamido)-p-(diethylamino)cinnamic acid hydrazide
    • BRN 2915224
    • 28272-05-1
    • Cinnamic acid, alpha-(p-acetamidobenzamido)-p-(diethylamino)-, hydrazide
    • Inchi: 1S/C22H27N5O3/c1-4-27(5-2)19-12-6-16(7-13-19)14-20(22(30)26-23)25-21(29)17-8-10-18(11-9-17)24-15(3)28/h6-14H,4-5,23H2,1-3H3,(H,24,28)(H,25,29)(H,26,30)/b20-14-
    • InChI Key: DITYAWHMGNYIKZ-ZHZULCJRSA-N
    • SMILES: O=C(C1C=CC(=CC=1)NC(C)=O)N/C(/C(NN)=O)=C\C1C=CC(=CC=1)N(CC)CC

Computed Properties

  • Exact Mass: 409.21161
  • Monoisotopic Mass: 409.21138974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 8
  • Complexity: 616
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 117Ų

Experimental Properties

  • PSA: 116.56
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